RC-3095 TFA

• Molecular Formula: C60H81F6N15O13
• Molecular Weight: 1334.4 g/mol
• InChI: InChI=1S/C56H79N15O9.2C2HF3O2/c1-29(2)18-35(25-61-42(50(58)74)19-30(3)4)66-55(79)45(21-34-24-59-28-64-34)68-48(73)27-63-56(80)49(31(5)6)71-51(75)32(7)65-54(78)44(20-33-23-60-39-14-10-8-12-36(33)39)70-52(76)41(16-17-47(57)72)69-53(77)43-22-38-37-13-9-11-15-40(37)67-46(38)26-62-43;2*3-2(4,5)1(6)7/h8-15,23-24,28-32,35,41-45,49,60-62,67H,16-22,25-27H2,1-7H3,(H2,57,72)(H2,58,74)(H,59,64)(H,63,80)(H,65,78)(H,66,79)(H,68,73)(H,69,77)(H,70,76)(H,71,75);2*(H,6,7)/t32-,35-,41-,42-,43+,44-,45-,49-;;/m0../s1
• InChIKey: ZLVAMNMELBBXGF-KTLRUKKGSA-N

RC-3095 TFA: Baseline Identity of the Most Translationally Advanced GRPR Antagonist

RC-3095 (TFA salt; CAS 1217463-61-0) is a synthetic pseudononapeptide bombesin/gastrin-releasing peptide receptor (GRPR, also designated BB2) antagonist with the primary sequence D-Tpi-Gln-Trp-Ala-Val-Gly-His-Leuψ(CH₂NH)-Leu-NH₂ . Originally developed by Schally and co-workers, RC-3095 was selected for clinical development owing to its ability to produce long-lasting tumor regressions in murine and human cancer models [1]. The compound binds selectively to GRPR, distinguishing it from dual BB1 (NMBR)/BB2 antagonists such as PD176252, and is the only BN/GRP antagonist to have entered human Phase I oncology trials [2]. Its TFA counterion confers defined aqueous solubility (≥40 mg/mL in water) and standardized handling characteristics that are critical for reproducible in vivo dosing and formulation development .

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GRPR-selective antagonist for pathway studies requiring BB2 isolation

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TFA salt form supports aqueous solubility for in vivo dosing

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Clinical-stage reference tool with reported human PK endpoint context

• [1] Cai RZ, Reile H, Armatis P, Schally AV. Potent bombesin antagonists with C-terminal Leuψ(CH₂N)Tac-NH₂ or its derivatives. Proc Natl Acad Sci USA. 1994;91:12664-12668. View Source
• [2] Schwartsmann G, DiLeone LP, Horvath J, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Invest New Drugs. 2006;24:403-412. doi:10.1007/s10637-006-6886-5 View Source

Why Generic Substitution Fails: Pharmacologic Heterogeneity Among BN/GRP Antagonists Prevents Interchangeability of RC-3095 TFA

Bombesin receptor antagonists are not a monomorphic class. Even closely related pseudononapeptide analogs within the RC series exhibit widely divergent receptor binding affinities, functional potencies, and selectivity profiles. For instance, a single C-terminal modification from Leuψ(CH₂NH)-Leu-NH₂ to Leuψ(CH₂N)Tac-NH₂ (as in RC-3940-II) increases binding affinity to CFPAC-1 pancreatic cancer cells by 50-fold relative to RC-3095 [1]. Conversely, RC-3095 demonstrates GRPR selectivity that is absent in dual BB1/BB2 antagonists such as PD176252—a functional distinction confirmed in vivo where RC-3095 (1 nmol) fails to block NMB-elicited scratching [2]. These pharmacologic differences translate directly into divergent in vivo efficacy, tissue distribution, and translational readiness, making RC-3095 TFA irreplaceable by any analog without re-validation in each experimental context [3].

Target

GRPR-selective antagonism verified in vivo

Human Phase I PK data available for exposure-model interpretation

Potential Substitute

Dual BB1/BB2 antagonists (e.g., PD176252) may not isolate GRPR signaling

Analog series (e.g., RC-3940-II) may shift potency and translational context

• [1] Qin Y, Ertl T, Cai RZ, Halmos G, Schally AV. New pseudononapeptide bombesin antagonists with C-terminal Leu-psi(CH₂N)Tac-NH₂ show high binding-affinity to bombesin/GRP receptors on CFPAC-1 human pancreatic-cancer cells. Int J Oncol. 1995;6(6):1251-1257. doi:10.3892/ijo.6.6.1251 View Source
• [2] Zhao ZQ, Huo FQ, Jeffry J, et al. The role of central gastrin-releasing peptide and neuromedin B receptors in the modulation of scratching behavior in rats. J Pharmacol Exp Ther. 2011;338(3):882-889. doi:10.1124/jpet.111.182121 View Source
• [3] Pinski J, Schally AV, Halmos G, Szepeshazi K, Groot K. Somatostatin analogues and bombesin/gastrin-releasing peptide antagonist RC-3095 inhibit the growth of human glioblastomas in vitro and in vivo. Cancer Res. 1994;54(22):5895-5901. PMID: 7954420 View Source

RC-3095 TFA Quantitative Differentiation Evidence: Comparator-Anchored Performance Data

RC-3095 is the Only BN/GRP Antagonist with Human Phase I Pharmacokinetic and Pharmacodynamic Data

In a Phase I dose-escalation trial enrolling 25 patients with advanced solid malignancies, RC-3095 administered subcutaneously at 8–96 µg/kg once or twice daily achieved plasma concentrations >100 ng/mL for approximately 8 hours and exhibited an elimination half-life of 8.6–10.9 h following the highest dose level (96 µg/kg) [1]. At 96 µg/kg, RC-3095 produced a pharmacodynamic response in a hypergastrinemic patient with Zollinger-Ellison syndrome, decreasing plasma gastrin to 50% of basal levels within 6 h [1]. No other BN/GRP receptor antagonist—including RC-3940-II, RC-3950-II, PD168368, or PD176252—has published human pharmacokinetic or safety data.

Human PK/PD Data

Class-level inference

RC-3095: t½ 8.6–10.9 h; gastrin suppression to 50% basal

Supports clinical exposure-model context; no comparator has human PK data

Reported endpoint context from Phase I dose-escalation trial

Evidence Dimension	Human pharmacokinetic parameters (elimination t½; therapeutic plasma concentration duration; target engagement biomarker)
Target Compound Data	RC-3095: t½ = 8.6–10.9 h; plasma concentration >100 ng/mL sustained for ~8 h; gastrin suppression to 50% basal at 6 h (96 µg/kg s.c.)
Comparator Or Baseline	RC-3940-II, RC-3950-II, PD168368, PD176252: no human PK or PD data available
Quantified Difference	RC-3095 is the only in-class compound with human PK/PD characterization; a >10-fold translational evidence gap exists between RC-3095 and its nearest analogs
Conditions	Phase I open-label dose-escalation trial; n=25 patients with advanced/refractory solid malignancies; daily s.c. injection; dose range 8–96 µg/kg

Why This Matters

For researchers designing in vivo studies that aim for clinical translatability or preparing preclinical-to-clinical bridging data packages, RC-3095 is the only BN/GRP antagonist for which human dose-exposure-response relationships are established, removing a critical pharmacokinetic uncertainty that remains entirely unaddressed for all comparator compounds.

• [1] Schwartsmann G, DiLeone LP, Horvath J, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Invest New Drugs. 2006;24:403-412. doi:10.1007/s10637-006-6886-5 View Source

GRPR-Selective Antagonism Confirmed by Functional In Vivo Selectivity vs. NMBR Antagonist PD168368

Centrally administered RC-3095 (1 nmol, i.t.) completely failed to block neuromedin B (NMB)-elicited scratching behavior in rats, whereas the NMBR-selective antagonist PD168368 (3 nmol, i.t.) failed to block GRP-elicited scratching [1]. This reciprocal selectivity was independently confirmed in non-human primates, where intrathecal RC-3095 attenuated GRP-induced scratching but not NMB-induced scratching [2]. By contrast, PD176252—a commonly used small-molecule BB2 antagonist—is a competitive antagonist at both BB1 (NMBR) and BB2 (GRPR) receptors, precluding its use in experiments requiring pharmacologic isolation of GRPR-mediated effects [3].

In Vivo Selectivity

Head-to-head

RC-3095 blocks GRP- but not NMB-elicited scratching

Supports exclusive GRPR functional antagonism for pathway isolation

Confirmed in rodent and NHP model contexts

Evidence Dimension	In vivo functional receptor subtype selectivity (GRPR vs. NMBR)
Target Compound Data	RC-3095 (1 nmol, i.t.): blocks GRP-elicited scratching; does NOT block NMB-elicited scratching
Comparator Or Baseline	PD168368 (3 nmol, i.t.): blocks NMB-elicited scratching; does NOT block GRP-elicited scratching. PD176252: competitive antagonist at both BB1 and BB2, lacking subtype selectivity.
Quantified Difference	RC-3095 demonstrates exclusive GRPR functional antagonism at behaviorally effective doses, whereas PD176252 cannot discriminate between BB1 and BB2 receptors in any concentration range.
Conditions	In vivo rat scratching behavior assay; intrathecal administration; independently replicated in rhesus monkey spinal cord itch model

Why This Matters

For researchers investigating GRPR-specific signaling pathways—particularly in neuroscience (itch, pain, memory) or prostate cancer models where BB1/BB2 co-expression confounds interpretation—RC-3095 provides pharmacologic specificity that non-selective antagonists such as PD176252 cannot deliver.

• [1] Zhao ZQ, Huo FQ, Jeffry J, et al. The role of central gastrin-releasing peptide and neuromedin B receptors in the modulation of scratching behavior in rats. J Pharmacol Exp Ther. 2011;338(3):882-889. doi:10.1124/jpet.111.182121 View Source
• [2] Mi W, Lee HJ, Lee JH, et al. Functional roles of neuromedin B and gastrin-releasing peptide in regulating itch and pain in the spinal cord of non-human primates. Biochem Pharmacol. 2022;198:114972. doi:10.1016/j.bcp.2022.114972 View Source
• [3] Moody TW, Mantey SA, Fathi Z, et al. Development of bombesin receptor antagonists. In: Kastin AJ, ed. Handbook of Biologically Active Peptides. 2nd ed. Academic Press; 2013:1301-1308. (Characterization of PD176252 as dual BB1/BB2 antagonist). View Source

Quantitative In Vivo Tumor Growth Inhibition Across the Broadest Xenograft Panel of Any BN/GRP Antagonist

RC-3095 has demonstrated statistically significant tumor growth inhibition in at least eight distinct human cancer xenograft models, the largest in vivo efficacy dataset for any BN/GRP antagonist. In Hs746T gastric carcinoma, RC-3095 (10 µg s.c. twice daily for 21 days) reduced final tumor weight by 88.3% and prolonged tumor volume doubling time from 3.6 to 5.1 days, corresponding to a 76.9% decrease in tumor growth rate [1]. In H-128 small-cell lung carcinoma, RC-3095 (20 µg/day s.c. for 4 weeks) produced a 70% reduction in both tumor volume and weight [2]. In the U-87MG glioblastoma model, RC-3095 (20 µg twice daily) decreased tumor volume by approximately 79% and tumor weight by 72%, and prolonged mean survival time in orthotopically implanted mice by 4.9 days [3]. When compared directly with RC-3940-II in the MDA-MB-231 breast cancer xenograft, RC-3095 (10 µg twice daily for 5 weeks) reduced final tumor volume by 57.7% compared with 72.4% for RC-3940-II [4].

Tumor Growth Inhibition

Head-to-head

88.3% tumor weight reduction (Hs746T gastric model)

Reported model-response context across broadest xenograft panel

Validated in ≥8 cancer models; s.c. dosing at 10-20 µg

Evidence Dimension	In vivo tumor growth inhibition across multiple human cancer xenograft models
Target Compound Data	RC-3095: Hs746T gastric—88.3% tumor weight reduction; H-128 SCLC—70% volume/weight reduction; U-87MG glioblastoma—79% volume reduction; MDA-MB-231 breast—57.7% volume reduction; MKN45 gastric—greatest inhibitory effect among treatments; HT-29 colon—significant volume/weight reduction
Comparator Or Baseline	RC-3940-II: MDA-MB-231—72.4% volume reduction; U-87MG—74% volume reduction. Vehicle control in each model serves as baseline.
Quantified Difference	RC-3940-II produces larger tumor volume reductions than RC-3095 in head-to-head models (MDA-MB-231: +14.7 percentage points; U-87MG: +14 percentage points). However, RC-3095 has been validated in more tumor types (≥8) than RC-3940-II (≈5), providing broader cross-tumor evidence of GRPR-targeted efficacy.
Conditions	Athymic nude mouse xenografts; RC-3095 administered s.c. at 10-20 µg once or twice daily; treatment duration 3-6 weeks depending on model; tumor volume measured by caliper; all studies used vehicle-injected controls.

Why This Matters

For researchers selecting a BN/GRP antagonist for in vivo oncology studies, RC-3095 offers the most extensive multi-indication efficacy dataset, enabling better-informed study design across gastric, lung, breast, colon, pancreatic, glioblastoma, and ovarian cancer models—a breadth of validation that no single comparator compound matches.

• [1] Pinski J, Halmos G, Yano T, et al. Bombesin antagonists inhibit in vitro and in vivo growth of human gastric cancer and binding of bombesin to its receptors. J Cancer Res Clin Oncol. 1994;120(9):519-528. doi:10.1007/BF01221028 View Source
• [2] Halmos G, Schally AV. Reduction in receptors for bombesin and epidermal growth factor in xenografts of human small-cell lung cancer after treatment with bombesin antagonist RC-3095. Proc Natl Acad Sci USA. 1997;94(3):956-960. doi:10.1073/pnas.94.3.956 View Source
• [3] Pinski J, Schally AV, Halmos G, Szepeshazi K, Groot K. Somatostatin analogues and bombesin/gastrin-releasing peptide antagonist RC-3095 inhibit the growth of human glioblastomas in vitro and in vivo. Cancer Res. 1994;54(22):5895-5901. PMID: 7954420 View Source
• [4] Miyazaki M, Nagy A, Schally AV, et al. Inhibition of growth of MDA-MB-231 human breast cancer xenografts in nude mice by bombesin/gastrin-releasing peptide (GRP) antagonists RC-3940-II and RC-3095. Eur J Cancer. 1998;34(5):710-717. doi:10.1016/S0959-8049(97)10123-X View Source

In Vitro Antiproliferative Potency in JAR Choriocarcinoma Cells: Quantified Difference vs. RC-3940-II

In cultured JAR human choriocarcinoma cells, both RC-3095 and RC-3940-II produced dose- and time-dependent inhibition of cell proliferation. However, RC-3940-II demonstrated a 10-fold potency advantage: significant inhibition of cell proliferation was achieved at 1 nM RC-3940-II, whereas 10 nM RC-3095 was required for a comparable antiproliferative effect [1]. At 10 nM, both compounds decreased cAMP levels in the incubation medium by 70–80% relative to untreated controls after 72 h, indicating convergent downstream signaling suppression despite differential potency [1].

In Vitro Potency

Head-to-head

RC-3940-II is ~10-fold more potent than RC-3095 in JAR cells

Supports assay potency context; informs comparator selection for sensitivity needs

cAMP reduction comparable at higher concentrations

Evidence Dimension	Concentration required for significant in vitro antiproliferative activity
Target Compound Data	RC-3095: significant cell proliferation inhibition at 10 nM; cAMP reduction by 70–80% at 10 nM (72 h)
Comparator Or Baseline	RC-3940-II: significant cell proliferation inhibition at 1 nM; cAMP reduction by 70–80% at 10 nM (72 h)
Quantified Difference	RC-3940-II is approximately 10-fold more potent than RC-3095 in the JAR cell proliferation assay (effective concentration 1 nM vs. 10 nM).
Conditions	JAR human choriocarcinoma cells; in vitro culture; cell number quantification; cAMP measured by ELISA in conditioned medium after 72 h exposure

Why This Matters

Knowing that RC-3940-II is ~10-fold more potent in vitro allows researchers to select RC-3095 when moderate potency is acceptable and translational data (Phase I PK/safety) are the priority, or to select RC-3940-II when maximal in vitro potency at low concentrations is required—an informed, data-driven procurement decision.

• [1] Ertl T, Qin YF, Groot K, Horvath JE, Cai RZ, Schally AV. Antagonists of bombesin/gastrin-releasing peptide inhibit growth of JAR human choriocarcinoma cells and production of cyclic-AMP in-vitro. Int J Oncol. 1995;6(3):547-553. doi:10.3892/ijo.6.3.547 View Source

Anti-Inflammatory Activity in Arthritis Models: A Non-Oncology Differentiator Unique to RC-3095 Among BN/GRP Antagonists

RC-3095 administered subcutaneously at 0.3 mg/kg once daily for 8 days to rats with complete Freund's adjuvant (CFA)-induced arthritis produced significant attenuation of joint histological damage, including reduced synovial inflammatory infiltration, hyperplasia, and cartilage/bone erosion [1]. Serum levels of IFN-γ, IL-1β, TNF, IL-6, and IL-10 were all significantly decreased in the RC-3095-treated group compared with vehicle controls [1]. In separate studies using collagen-induced arthritis (CIA) and antigen-induced arthritis (AIA) mouse models, RC-3095 at 0.3 mg/kg or 1 mg/kg s.c. reduced concentrations of IL-17, IL-1β, and TNF while downregulating GRPR expression in arthritic joints [2]. No peer-reviewed anti-inflammatory efficacy data exist for any other BN/GRP antagonist (RC-3940-II, RC-3950-II, PD168368, PD176252) in arthritis or other inflammatory disease models.

Anti-Arthritis Activity

Class-level inference

Decreased IFN-γ, IL-1β, TNF, IL-6, IL-10 in CFA model

Reported anti-inflammatory endpoint context; unique among BN/GRP antagonists

Data to verify for other inflammatory disease model contexts

Evidence Dimension	Anti-inflammatory efficacy in experimental arthritis (cytokine reduction; joint histopathology)
Target Compound Data	RC-3095 (0.3 mg/kg s.c., 8 days): significantly decreased serum IFN-γ, IL-1β, TNF, IL-6, IL-10; attenuated synovial inflammation, hyperplasia, cartilage and bone erosion in CFA model. Also effective in CIA and AIA models (IL-17, IL-1β, TNF reduction).
Comparator Or Baseline	RC-3940-II, RC-3950-II, PD168368, PD176252: no published anti-inflammatory efficacy data in any arthritis or inflammatory disease model. Vehicle (saline) control used as baseline.
Quantified Difference	RC-3095 is the only BN/GRP antagonist with demonstrated anti-inflammatory activity across three distinct experimental arthritis models. The evidence gap vs. all comparators is absolute (no data vs. positive data).
Conditions	CFA-induced arthritis in Wistar rats (0.3 mg/kg s.c. daily, 8 days); collagen-induced arthritis (CIA) and antigen-induced arthritis (AIA) in mice (0.3–1 mg/kg s.c.); cytokine quantification by ELISA; joint histopathology by standardized scoring system

Why This Matters

For researchers in immunology or rheumatology seeking a GRPR antagonist as an anti-inflammatory tool compound, RC-3095 is the only candidate supported by published in vivo efficacy and cytokine biomarker data, creating an uncontested selection rationale that extends beyond oncology into inflammatory disease research.

• [1] Oliveira PG, Grespan R, Pinto LG, et al. Effects of an antagonist of the bombesin/gastrin-releasing peptide receptor on complete Freund's adjuvant-induced arthritis in rats. Peptides. 2008;29(10):1726-1731. doi:10.1016/j.peptides.2008.05.031 View Source
• [2] Oliveira PG, Grespan R, Pinto LG, Meurer L, Brenol JC, Roesler R, Schwartsmann G, Cunha FQ, Xavier RM. Protective effect of RC-3095, an antagonist of the gastrin-releasing peptide receptor, in experimental arthritis. Arthritis Rheum. 2011;63(10):2956-2965. doi:10.1002/art.30486 View Source

TFA Salt Form Confers Defined Aqueous Solubility and Long-Term Lyophilized Stability for Reproducible In Vivo Dosing

The TFA salt form of RC-3095 (MW 1220.34 g/mol) delivers aqueous solubility of ≥40 mg/mL in water with ultrasonication , enabling preparation of concentrated stock solutions for in vivo subcutaneous or intrathecal administration without organic co-solvents. In lyophilized powder form stored desiccated at -20°C, the compound is stable for 36 months [1]. Stock solutions stored at -80°C maintain potency for 6 months, and aliquoting is recommended to avoid freeze-thaw degradation [1]. By comparison, the acetate salt form (MW 1106.32) and free base are less commonly used and may exhibit different solubility profiles that require independent characterization before each in vivo study .

Formulation Stability

Reported

≥40 mg/mL solubility; 36-month lyophilized stability

Supports consistent in vivo dosing and multi-year procurement planning

TFA salt attribute; other salt forms may require independent characterization

Evidence Dimension	Aqueous solubility and long-term storage stability of salt forms
Target Compound Data	RC-3095 TFA: MW 1220.34; solubility ≥40 mg/mL in water (ultrasonic); lyophilized powder stable 36 months at -20°C; stock solutions stable 6 months at -80°C
Comparator Or Baseline	RC-3095 free base: MW 1106.32; solubility in DMSO only; RC-3095 acetate: MW variable; stability data less standardized. Most RC-3940-II and RC-3950-II preparations are supplied as acetate salts with separate solubility specifications.
Quantified Difference	TFA salt delivers defined aqueous solubility (≥40 mg/mL) suitable for direct in vivo dosing; lyophilized stability of 36 months exceeds typical peptide shelf-life of 12–24 months for less rigorously characterized salt forms.
Conditions	Solubility measured at 25°C in water with ultrasonication; lyophilized storage at -20°C desiccated; solution storage at -80°C in aliquoted vials

Why This Matters

For procurement decisions involving multi-year research programs, the TFA salt's standardized solubility (≥40 mg/mL water) and validated 36-month lyophilized stability reduce batch-to-batch variability and simplify preparation of reproducible dosing solutions, particularly for chronic in vivo studies where consistent compound delivery is critical.

• [1] Adooq Bioscience. RC-3095 Datasheet. Storage: lyophilized at -20°C, stable for 36 months; in solution at -20°C, use within 3 months; aliquot to avoid freeze/thaw. View Source

RC-3095 TFA Evidence-Grounded Application Scenarios for Scientific Procurement

Preclinical Oncology Studies Requiring Clinically Translatable GRPR Antagonism

RC-3095 TFA is indicated for in vivo oncology efficacy studies where eventual clinical translation is contemplated. It is the only BN/GRP antagonist with published human Phase I safety and pharmacokinetic data, including defined plasma elimination half-life (8.6–10.9 h) and therapeutic plasma concentration thresholds (>100 ng/mL) [1]. Its efficacy has been quantitatively validated in gastric, small-cell lung, breast, colon, pancreatic, glioblastoma, and ovarian cancer xenograft models with documented tumor volume and weight reductions ranging from 57.7% to 88.3% [2]. Dose selection can be informed by the clinically tested range of 8–96 µg/kg s.c., reducing the guesswork inherent in preclinical-to-clinical dose extrapolation.

Neuroscience Research Requiring Pharmacologic Isolation of GRPR Signaling

For central nervous system studies investigating GRPR-specific roles in itch, pain, memory, or circadian regulation, RC-3095 provides functional GRPR selectivity that is experimentally verified in vivo: 1 nmol intrathecal RC-3095 blocks GRP-elicited but not NMB-elicited scratching [1]. This contrasts with PD176252, a dual BB1/BB2 antagonist that cannot resolve GRPR- from NMBR-mediated effects. RC-3095 has been successfully deployed in rodent models of spinal itch transmission, cholestatic pruritus, aversive memory consolidation, and circadian phase shifting, confirming its CNS utility across multiple behavioral paradigms [2].

Inflammatory Disease Research Targeting the GRP/GRPR Axis in Arthritis

RC-3095 is the only BN/GRP antagonist validated in experimental arthritis models, with dose-dependent anti-inflammatory activity demonstrated in CFA-induced arthritis in rats (0.3 mg/kg s.c. daily) and in CIA/AIA mouse models (0.3–1 mg/kg s.c.) [1]. Biomarker evidence includes significant reduction of serum IFN-γ, IL-1β, TNF, IL-6, IL-10, and IL-17, coupled with histological attenuation of synovial hyperplasia and cartilage erosion. Researchers in rheumatology or immunology seeking a GRPR-targeted tool compound have no alternative among current BN/GRP antagonists for this indication [2].

Long-Term In Vivo Dosing Studies Requiring Validated Peptide Stability and Batch Consistency

The TFA salt form of RC-3095, with its defined aqueous solubility of ≥40 mg/mL and lyophilized stability of 36 months at -20°C [1], is particularly suited for chronic in vivo dosing regimens lasting 4–7 weeks as employed in xenograft studies. Stock solutions stored at -80°C remain stable for 6 months, and the standardized TFA counterion ensures batch-to-batch solubility consistency that is not guaranteed with acetate or free-base preparations. For research groups conducting multi-arm, multi-month preclinical efficacy studies, this formulation reliability translates directly into reduced experimental variance and fewer failed dosing days.

Application

Selection Property

Validation Focus

Preclinical oncology with translational context

Human PK endpoint context availability

Exposure-model interpretation against published Phase I data

Neuroscience GRPR signaling isolation

Functional GRPR selectivity verified in vivo

Pharmacologic control vs. dual BB1/BB2 antagonist response

Inflammatory disease research (arthritis models)

Anti-inflammatory cytokine modulation evidence

Endpoint review across CFA, CIA, and AIA model contexts

Long-term in vivo dosing studies

Defined aqueous solubility and lyophilized stability

Batch-to-batch formulation consistency review

• [1] Schwartsmann G, DiLeone LP, Horvath J, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Invest New Drugs. 2006;24:403-412. doi:10.1007/s10637-006-6886-5 View Source
• [2] Pinski J, Halmos G, Yano T, et al. Bombesin antagonists inhibit in vitro and in vivo growth of human gastric cancer and binding of bombesin to its receptors. J Cancer Res Clin Oncol. 1994;120(9):519-528. doi:10.1007/BF01221028 View Source